Cas no 1805472-46-1 (Ethyl 2-chloro-5-cyano-3-formylbenzoate)

• Product Name: Ethyl 2-chloro-5-cyano-3-formylbenzoate
• CAS No: 1805472-46-1
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 4948434
• Update Time: 2025-06-11

Ethyl 2-chloro-5-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-cyano-3-formylbenzoate

• Inchi： 1S/C11H8ClNO3/c1-2-16-11(15)9-4-7(5-13)3-8(6-14)10(9)12/h3-4,6H,2H2,1H3
• InChI Key： RWAJRCJIHVEAKP-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(C#N)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-chloro-5-cyano-3-formylbenzoate

Research Brief on Ethyl 2-chloro-5-cyano-3-formylbenzoate (CAS: 1805472-46-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloro-5-cyano-3-formylbenzoate (CAS: 1805472-46-1) is a chemically synthesized intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its multifunctional aromatic structure, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, underscoring its versatility in drug discovery and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of Ethyl 2-chloro-5-cyano-3-formylbenzoate as a precursor in the synthesis of selective JAK3 inhibitors. The research team utilized its formyl and cyano groups for efficient derivatization, yielding compounds with nanomolar potency against JAK3 while maintaining selectivity over other JAK isoforms. This work opens new avenues for developing targeted therapies for autoimmune diseases and hematologic malignancies.

In antimicrobial research, a recent Bioorganic Chemistry publication (2024) reported the transformation of this compound into novel quinolone derivatives with broad-spectrum activity against drug-resistant bacterial strains. The chloro and cyano substituents were found to be crucial for interaction with bacterial DNA gyrase, while the ester group allowed for optimal pharmacokinetic properties. These findings address the urgent need for new antibiotics in the face of rising antimicrobial resistance.

Analytical chemistry advancements have also benefited from this compound, as evidenced by its incorporation into fluorescent molecular probes for detecting reactive oxygen species (ROS) in cellular systems. The formyl group's reactivity with hydrazine derivatives enables the creation of highly sensitive turn-on fluorescence probes, as detailed in a 2024 ACS Sensors publication. This application provides researchers with powerful tools for studying oxidative stress in disease models.

The synthetic accessibility of Ethyl 2-chloro-5-cyano-3-formylbenzoate continues to drive its adoption in pharmaceutical development. Recent process chemistry improvements, including flow chemistry approaches, have enhanced its production scalability while reducing environmental impact. These advancements, coupled with its demonstrated utility across multiple therapeutic areas, position this compound as a valuable asset in modern drug discovery pipelines.